Cas no 2202329-07-3 (7-Fluoro-4-[(1-methylpiperidin-4-yl)methoxy]quinazoline)

• Product Name: 7-Fluoro-4-[(1-methylpiperidin-4-yl)methoxy]quinazoline
• CAS No: 2202329-07-3
• MF: C₁₅H₁₈FN₃O
• MW: 275.321326732636
• CID: 5326688
• Update Time: 2025-05-19

7-Fluoro-4-[(1-methylpiperidin-4-yl)methoxy]quinazoline Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4-[(1-methylpiperidin-4-yl)methoxy]quinazoline
• 7-Fluoro-4-[(1-methylpiperidin-4-yl)methoxy]quinazoline

• Inchi： 1S/C15H18FN3O/c1-19-6-4-11(5-7-19)9-20-15-13-3-2-12(16)8-14(13)17-10-18-15/h2-3,8,10-11H,4-7,9H2,1H3
• InChI Key： KBYXWOITLXBMQC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=CN=C2OCC1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 38.2

Additional information on 7-Fluoro-4-[(1-methylpiperidin-4-yl)methoxy]quinazoline

Professional Introduction to Compound with CAS No. 2202329-07-3 and Product Name: 7-Fluoro-4-[(1-methylpiperidin-4-yl)methoxy]quinazoline

The compound with the CAS number 2202329-07-3 and the product name 7-Fluoro-4-[(1-methylpiperidin-4-yl)methoxy]quinazoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the quinazoline class, a heterocyclic aromatic organic compound that has garnered considerable attention due to its diverse biological activities. Quinazolines are known for their role in various pharmacological applications, including antiviral, anticancer, and anti-inflammatory agents. The specific structure of this compound, featuring a fluoro substituent at the 7-position and a methylpiperidine moiety at the 4-position, contributes to its unique chemical properties and potential therapeutic benefits.

In recent years, there has been a growing interest in quinazoline derivatives due to their ability to interact with multiple biological targets. The presence of the fluoro group in 7-Fluoro-4-[(1-methylpiperidin-4-yl)methoxy]quinazoline enhances its lipophilicity and metabolic stability, which are crucial factors for drug efficacy and bioavailability. Additionally, the methylpiperidine substituent improves solubility and binding affinity to biological receptors. These structural features make this compound a promising candidate for further investigation in medicinal chemistry.

Current research in the field of medicinal chemistry has highlighted the importance of quinazoline derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications at specific positions within the quinazoline core can significantly alter biological activity. For instance, the introduction of fluorine atoms at various positions has been shown to enhance binding affinity to enzymes and receptors involved in disease pathways. The compound 7-Fluoro-4-[(1-methylpiperidin-4-yl)methoxy]quinazoline exemplifies this trend, as its structural design aims to optimize interactions with target proteins.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinazoline derivatives have been extensively studied for their antitumor properties. The fluoro group and the methylpiperidine moiety in 7-Fluoro-4-[(1-methylpiperidin-4-yl)methoxy]quinazoline are particularly noteworthy, as they have been shown to modulate key signaling pathways involved in cancer cell proliferation and survival. Preclinical studies have suggested that this compound may inhibit enzymes such as tyrosine kinases, which are often overexpressed in cancer cells. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system tumors.

Another area of interest is the use of this compound in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. The quinazoline scaffold has demonstrated anti-inflammatory effects by inhibiting inflammatory cytokines and enzymes. The specific modifications in 7-Fluoro-4-[(1-methylpiperidin-4-yl)methoxy]quinazoline are designed to enhance its ability to modulate inflammatory pathways while minimizing side effects. This has led to its investigation as a potential treatment for conditions characterized by excessive inflammation.

The synthesis of 7-Fluoro-4-[(1-methylpiperidin-4-yl)methoxy]quinazoline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core. The introduction of the fluoro group is particularly challenging due to its high reactivity and tendency to undergo side reactions. However, recent advancements in fluorination methods have made it possible to incorporate fluorine atoms into complex molecules with high selectivity and yield.

In conclusion, 7-Fluoro-4-[(1-methylpiperidin-4-yll)methoxy]quinazoline (CAS No. 2202329-07) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features make it a promising candidate for further research in oncology and anti-inflammatory therapies. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic agents that address unmet medical needs.